tert-Butyl 4-(3-iodophenyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(3-iodophenyl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H21IN2O2/c1-15(2,3)20-14(19)18-9-7-17(8-10-18)13-6-4-5-12(16)11-13/h4-6,11H,7-10H2,1-3H3
• InChI Key: VJXLHWFRDKWCHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC(=CC=C2)I
• Molecular Formula: C15H21IN2O2
• DSSTOX Substance ID: DTXSID201152408
• Molecular Weight: 388.24 g/mol
• CAS No.: 1418736-41-0

Description

“tert-Butyl 4-(3-iodophenyl)piperazine-1-carboxylate” is a chemical compound with the CAS Number: 1418736-41-0. It has a molecular weight of 388.25. The compound is typically stored at room temperature and has a physical form of a yellow to brown solid.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 388.25 and is a yellow to brown solid at room temperature.

Scientific Research Applications

Tert-Butyl 4-(3-iodophenyl)piperazine-1-carboxylate has been used in a variety of scientific research applications. It has been used as a fluorescent label, as a reagent in organic synthesis, and as a catalyst in a variety of reactions. In addition, it has been used as a tool for studying protein-ligand interactions and for studying enzyme inhibition.

Mechanism of Action

Target of Action

Similar compounds such as piperazine derivatives have been known to interact with various biological targets, including neurotransmitter receptors and enzymes .

Mode of Action

Piperazine derivatives are generally known for their ability to interact with their targets due to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the piperazine ring .

Biochemical Pathways

It’s worth noting that piperazine derivatives serve as useful building blocks/intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, mannich bases, schiff’s bases, thiazolidinones, azetidinones, and imidazolinones .

Result of Action

Similar piperazine derivatives have shown a wide spectrum of biological activities such as antibacterial, antifungal, anticancer, antiparasitic, antihistamine, and antidepressive activities .

Advantages and Limitations for Lab Experiments

The main advantage of using tert-Butyl 4-(3-iodophenyl)piperazine-1-carboxylate in laboratory experiments is its versatility. It can be used as a fluorescent label, as a reagent in organic synthesis, and as a catalyst in a variety of reactions. In addition, it can be used to study the effects of enzyme inhibition on biochemical pathways and protein-ligand interactions on cell signaling pathways. However, this compound is not as widely used as TCP and is more expensive.

Future Directions

There are a number of potential future directions for research on tert-Butyl 4-(3-iodophenyl)piperazine-1-carboxylate. These include studying the effects of this compound on other biochemical pathways, such as the synthesis of carbohydrates and lipids. In addition, further research could be done on the effects of this compound on cell signaling pathways and its ability to bind to other proteins and enzymes. Furthermore, research could be done on the potential uses of this compound as a fluorescent label or as a reagent in organic synthesis. Finally, further research could be done on the potential applications of this compound in drug development.

Synthesis Methods

Tert-Butyl 4-(3-iodophenyl)piperazine-1-carboxylate can be synthesized from piperazine-1-carboxylic acid and 3-iodophenol. The reaction is carried out in the presence of anhydrous sodium sulfate, tert-butyl bromide, and a base such as sodium hydroxide. The reaction is typically carried out at room temperature for several hours. The reaction yields a yellow solid, which can be purified by recrystallization from methanol.

Safety and Hazards

The compound has several hazard statements including H302, H315, H319, and H335. Precautionary statements include P261, P280, P301+P312, P302+P352, and P305+P351+P338. It’s always important to handle this compound with appropriate safety measures.